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Get Quote

Executive Summary
This protocol details the quantitative analysis of 2-Methyl-2H-indazole-3-carboximidamide
(CAS: 2137614-13-0), a polar, basic indazole derivative often encountered as a synthetic

intermediate or metabolite in the development of kinase inhibitors and synthetic cannabinoids.

[1]

The method overcomes the primary analytical challenge—peak tailing of the basic amidine

group—by utilizing a high-strength silica (HSS) T3 column chemistry combined with optimized

acidic mobile phases. The workflow achieves a Lower Limit of Quantification (LLOQ) of 1.0

ng/mL in plasma matrices with a run time of 6.0 minutes.
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Parameter Specification

Linearity Range
1.0 – 1000 ng/mL (

)

Precision (CV%) < 8.5% (Inter-day)

Recovery 85% - 98% (Protein Precipitation)

Matrix Effect 0.95 - 1.05 (Normalized IS)

Scientific Background & Strategy
Chemical Logic
The target analyte contains a carboximidamide (amidine) functional group, which is highly basic

(

).

Challenge: At neutral or weakly acidic pH, the molecule is positively charged. On standard

C18 columns, this cation interacts strongly with residual silanols, leading to severe peak

tailing and carryover.

Solution: We utilize a Waters ACQUITY UPLC HSS T3 column.[2] This C18-bonded phase

uses a lower ligand density and proprietary end-capping that promotes retention of polar

bases while shielding silanols.

Ionization Mechanism
The amidine group readily protonates, making Positive Electrospray Ionization (ESI+) the

optimal detection mode. The fragmentation pattern typically involves the loss of ammonia (

) or the cleavage of the amidine moiety, yielding stable indazole core product ions.

Experimental Protocol
Reagents and Materials

Reference Standard: 2-Methyl-2H-indazole-3-carboximidamide HCl (Purity >98%).
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Internal Standard (IS): 2-Methyl-2H-indazole-3-carboximidamide-

(or a structural analog like Indazole-3-carboxamide if deuterated is unavailable).

Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

[2]

Matrix: Drug-free human or rat plasma (K2EDTA).

Stock Solution Preparation
Master Stock (1.0 mg/mL): Dissolve 1.0 mg of analyte in 1.0 mL of DMSO. (Note: Amidines

are stable in DMSO; avoid pure water for long-term storage due to potential hydrolysis).

Working Standard (10 µg/mL): Dilute Master Stock 1:100 in 50:50 Water:MeOH.

Calibration Curve: Prepare serial dilutions in matrix-matched solvent (see Sample Prep).

Sample Preparation (Protein Precipitation)
Rationale: LLE is inefficient for this polar cation. SPE is cleaner but costlier. Protein

Precipitation (PPT) offers the best balance of recovery and throughput.

Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

Spike: Add 10 µL of Internal Standard solution (500 ng/mL).

Precipitate: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

Critical Step: The FA helps break protein binding and maintains the analyte in its ionized

form.

Vortex: Mix vigorously for 30 seconds.

Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

Transfer: Collect 150 µL of the supernatant into an HPLC vial with insert.
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Dilute: Add 150 µL of 0.1% FA in Water (reduces solvent strength to prevent peak

distortion/fronting).

LC-MS/MS Conditions
Liquid Chromatography (LC)

System: UHPLC (e.g., Agilent 1290 or Waters ACQUITY).

Column: ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 100 mm.

Column Temp: 40°C.

Injection Vol: 2.0 µL.

Flow Rate: 0.4 mL/min.[2]

Gradient Table:

Time (min)
% Mobile Phase A
(0.1% FA in Water)

% Mobile Phase B
(0.1% FA in ACN)

State

0.00 95 5 Initial

0.50 95 5 Hold

3.50 10 90 Elution

4.50 10 90 Wash

4.60 95 5 Re-equilibrate

| 6.00 | 95 | 5 | End |

Mass Spectrometry (MS)

Source: ESI Positive (ESI+).

Spray Voltage: 3500 V.
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Gas Temp: 350°C.

Nebulizer: 45 psi.

MRM Transitions: Note: Exact collision energies (CE) must be optimized on your specific

instrument. Values below are predicted starting points.

Analyte
Precursor (

)

Product (

)
CE (eV) Role

Target 175.1 158.1 15

Quantifier (Loss

of

)

175.1 133.1 25
Qualifier

(Indazole core)

IS (

)
178.1 161.1 15 Internal Standard

Workflow Visualization
The following diagram illustrates the logical flow of the method, from sample extraction to data

processing, highlighting critical control points.
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(Plasma/Serum)

Add Internal Std
(Deuterated Analog)

Protein Precipitation
(ACN + 0.1% FA)

Denaturation Centrifugation
14,000g, 10 min

Remove Proteins Dilution 1:1
(Water + 0.1% FA)

Supernatant LC Separation
HSS T3 Column

Inject MS/MS Detection
MRM (175.1 -> 158.1)

Elution Quantification
Linear Regression

Signal Integration

Click to download full resolution via product page

Caption: Step-by-step bioanalytical workflow for 2-Methyl-2H-indazole-3-carboximidamide
quantification.
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Validation Criteria (FDA/EMA Guidelines)
To ensure Trustworthiness and regulatory compliance, the method must be validated against

these criteria:

Selectivity: Analyze 6 blank plasma lots. No interference >20% of LLOQ at the retention time

(approx 2.8 min).

Linearity: 8 non-zero standards. Weighting factor

is recommended to improve accuracy at the lower end.

Carryover: Inject a blank after the ULOQ (1000 ng/mL). Carryover must be <20% of LLOQ.

Fix: If carryover persists, switch needle wash to 50:25:25 ACN:MeOH:Isopropanol + 0.5%

FA.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing Silanol interaction

Ensure Mobile Phase A pH is <

3.0 (use 0.1% FA). Switch to

HSS T3 column.

Low Sensitivity Ion suppression
Check phospholipid elution.

Extend gradient wash step.

RT Shift Column equilibration
Indazoles are "sticky." Increase

re-equilibration time to 2.0 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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